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For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydroxymaleic acid, a dicarboxylic acid derivative of maleic acid, presents a unique
chemical structure that has garnered interest in various scientific domains. This technical guide
provides a comprehensive overview of the core physicochemical properties of
dihydroxymaleic acid, offering valuable data for researchers, scientists, and professionals in
drug development. The information is presented to facilitate easy comparison and to provide
detailed experimental context.

Chemical Identity and Structure

Dihydroxymaleic acid is systematically known as (Z)-2,3-dihydroxybut-2-enedioic acid. Its
structure features a four-carbon backbone with two carboxylic acid groups and two hydroxyl
groups attached to the double-bonded carbons in a cis configuration.

Table 1: Chemical Identification of Dihydroxymaleic Acid
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Identifier Value Reference

(2)-2,3-dihydroxybut-2-
IUPAC Name o ) [1][2]
enedioic acid

1,2-
dihydroxyethylenedicarboxylic
Synonyms acid, (22)-2,3-Dihydroxy-2- [1]
butenedioic acid, Maleic acid,
dihydroxy-
CAS Number 526-84-1 [1][2]13]
Molecular Formula C4H406 [1][2]
Molecular Weight 148.07 g/mol [3]
Canonical SMILES C(=C(C(=0)0)0)C(=0)0O [2]
BZCOSCNPHJINQBP-
InChl Key [1][2]

UPHRSURJSA-N

Physicochemical Properties

The physicochemical properties of dihydroxymaleic acid are crucial for its handling,
formulation, and potential applications. The available quantitative data is summarized below.

Table 2: Physicochemical Data for Dihydroxymaleic Acid
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Property Value Reference

Appearance White crystalline solid [1]

The anhydrous acid
] ] decomposes at 155°C without
Melting Point ) ) ) [3]
melting. It typically crystallizes

as a dihydrate.

Soluble in water. Slightly
- soluble in cold water, ether,
Solubility ] ] [11[3]
and acetic acid. More soluble

in alcohol.

N Aqueous solutions are
Stability unstable [3]

Data not available in the
pKa .
searched literature.

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of
dihydroxymaleic acid are not readily available in the literature. However, standardized
methods for organic acids can be applied.

Synthesis of Dihydroxymaleic Acid via Oxidation of
Tartaric Acid

A primary method for the synthesis of dihydroxymaleic acid is the oxidation of tartaric acid
using Fenton's reagent (a solution of hydrogen peroxide and an iron(ll) salt).[4][5]

Objective: To synthesize dihydroxymaleic acid by the oxidation of tartaric acid.
Materials:
 Tartaric acid

o Ferrous sulfate (FeS0Oa)
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Hydrogen peroxide (H202)

Distilled water

Ethanol

Beakers, magnetic stirrer, filtration apparatus

Procedure:

e Prepare a dilute aqueous solution of tartaric acid.

e Add a catalytic amount of ferrous sulfate to the tartaric acid solution and stir until dissolved.

» Slowly add hydrogen peroxide to the solution while stirring continuously. The reaction is
exothermic and should be controlled.

e The reaction mixture will change color, indicating the formation of a complex between the
iron and the oxidation product.[4]

 After the reaction is complete, the dihydroxymaleic acid can be isolated. As it often
crystallizes as a dihydrate, cooling the solution may facilitate precipitation.[3]

o The precipitate can be collected by filtration, washed with cold water and then a small
amount of ethanol, and dried under vacuum.
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Synthesis of Dihydroxymaleic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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